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Compound of Interest

Compound Name: m-Cresol, 6-nonyl-

Cat. No.: B1675971

Essential Safety and Handling Guide for m-
Cresol, 6-nonyl-

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of m-
Cresol, 6-nonyl-. Adherence to these procedures is essential for ensuring laboratory safety
and minimizing risk.

Immediate Safety Information

m-Cresol, 6-nonyl-, an alkylated phenol, is presumed to share the hazardous properties of
cresols, which are toxic and corrosive.[1][2] All personnel must handle this chemical with
appropriate precautions to prevent contact and exposure.

Key Hazards:
« Toxicity: Toxic if swallowed or in contact with skin.[1]
o Corrosivity: Causes severe skin burns and eye damage.[1]

o Organ Damage: May cause damage to organs through prolonged or repeated exposure.[2]

Quantitative Exposure Limits
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This data is based on the established limits for cresols. The nonyl- group may affect the
substance's properties, and these values should be considered a minimum standard.

Parameter Value Source

OSHA Permissible Exposure

Limit (PEL) 5 ppm (parts per million) [2][3]

22 mg/m3 (milligrams per cubic
[2](3]

meter)

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling m-Cresol, 6-
nonyl-. The following PPE is required and should be considered the last line of defense against

exposure.[3]
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Protection Type Specification

Chemical splash goggles and a face shield are
Eye and Face . :
required to protect against splashes and vapors.

Chemical-resistant, impervious gloves (e.g.,
) nitrile, neoprene) are mandatory. Gloves should
Hand Protection ) ) ]
be inspected for integrity before each use and

changed immediately upon contamination.

Alab coat, long-sleeved shirt, and long pants
made of a suitable material to prevent skin
] contact are required. For larger quantities or in
Body Protection o ] ] ] ]
situations with a higher risk of splashing,
chemically impermeable outerwear should be

worn.[3]

Closed-toe, chemical-resistant shoes must be

Footwear
worn.
Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If
Respiratory engineering controls are insufficient to maintain

exposure below the PEL, a respirator may be

necessary.[4]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Verify that a safety shower and eyewash station are accessible and operational.
o Prepare and label all necessary equipment and containers.

o Review the Safety Data Sheet (SDS) for cresols and any available information on
alkylated phenols.
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e Handling:

o

Conduct all work in a designated area, preferably within a certified chemical fume hood, to
minimize inhalation exposure.

o

Avoid direct contact with the substance. Use appropriate tools and techniques to handle
containers and transfer the chemical.

o

Keep containers tightly closed when not in use to prevent the release of vapors.

[¢]

Do not eat, drink, or smoke in the handling area.[1]
e Post-Handling:

o Thoroughly wash hands and any potentially exposed skin with soap and water after
handling.

o Clean the work area and any contaminated equipment.

o Remove and properly store or dispose of PPE. Contaminated clothing should be removed
immediately and decontaminated before reuse.[1]

Disposal Plan
o Waste Collection:

o Collect all m-Cresol, 6-nonyl- waste, including contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed hazardous waste
container.

o Do not mix with other waste streams unless compatibility has been confirmed.
» Waste Disposal:

o Dispose of the chemical waste through an approved hazardous waste disposal service in
accordance with all local, state, and federal regulations.

o Do not pour down the drain or dispose of in general trash.
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Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[1] Seek immediate medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

o Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert
absorbent material. Collect the absorbed material into a sealed container for disposal.

Workflow for Safe Handling of m-Cresol, 6-nonyl-
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Caption: Logical workflow for the safe handling and disposal of m-Cresol, 6-nonyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling m-Cresol, 6-
nonyl-]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-m-cresol-6-nonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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